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Compound of Interest

Compound Name: Mmoup

Cat. No.: B054998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Mmoup, a critical synthetic intermediate in the total synthesis of the
potent antibiotic Nargenicin Al. This document is intended for researchers, scientists, and
professionals involved in drug discovery and development.

Chemical Identity and Physical Properties

Mmoup is the common laboratory designation for the chemical compound 2-(7,9-
Bis(methoxymethoxy)-8-methyl-11-oxatricyclo(4.4.1.0(2,7))undec-2-en-3-yl)-3-pentyn-2-ol. It is
a complex polycyclic molecule that serves as a cornerstone in the construction of the
nargenicin core structure.

Table 1: Physical and Chemical Properties of Mmoup
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Property Value Source

Molecular Formula C20H3006 --INVALID-LINK--[1]
Molecular Weight 366.4 g/mol --INVALID-LINK--[1]
Appearance Crystalline solid (Inferred from X—ray-

crystallography studies)

CAS Number 122923-02-8 --INVALID-LINK--[2]
Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

pKa Not reported

While specific experimental data for melting point, boiling point, and solubility are not readily
available in the public domain, its crystalline nature, confirmed by X-ray crystallography,
suggests it is a stable solid at room temperature.

Synthesis and Experimental Protocols

Mmoup is a key intermediate representing the "northern half" of the nargenicin A1 molecule. Its
synthesis is a significant achievement in organic chemistry, involving a multi-step sequence to
construct the complex tricyclic core. The general synthetic strategy was developed by
Kallmerten and Plata. Although a detailed, step-by-step protocol for the synthesis of Mmoup is
not explicitly published in a single document, the overall approach involves the construction of
the oxa-bridged octalin system.

Conceptual Synthetic Workflow:

The synthesis of the tricyclic core of Mmoup is a challenging endeavor that has been a focus
of synthetic organic chemists. The following diagram illustrates a conceptual workflow for the
synthesis of such complex intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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